Cas no 2361658-47-9 (Ethyl (E)-4,4,5,5,5-pentafluoro-3-methylpent-2-enoate)

• Product Name: Ethyl (E)-4,4,5,5,5-pentafluoro-3-methylpent-2-enoate
• CAS No: 2361658-47-9
• MF: C₈H₉F₅O₂
• MW: 232.147880315781
• CID: 5923354
• PubChem ID: 139026442
• Update Time: 2025-05-20

Ethyl (E)-4,4,5,5,5-pentafluoro-3-methylpent-2-enoate Chemical and Physical Properties

Names and Identifiers

• Ethyl (E)-4,4,5,5,5-pentafluoro-3-methylpent-2-enoate
• ethyl 4,4,5,5,5-pentafluoro-3-methylpent-2-enoate
• EN300-7429869
• 2361658-47-9

• Inchi： 1S/C8H9F5O2/c1-3-15-6(14)4-5(2)7(9,10)8(11,12)13/h4H,3H2,1-2H3/b5-4+
• InChI Key： DJJQVQNTHGFPKS-SNAWJCMRSA-N
• SMILES： FC(C(F)(F)F)(/C(=C/C(=O)OCC)/C)F

Computed Properties

• Exact Mass: 232.05227034g/mol
• Monoisotopic Mass: 232.05227034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Additional information on Ethyl (E)-4,4,5,5,5-pentafluoro-3-methylpent-2-enoate

Ethyl (E)-4,4,5,5,5-pentafluoro-3-methylpent-2-enoate (CAS No. 2361658-47-9): A Comprehensive Overview

Ethyl (E)-4,4,5,5,5-pentafluoro-3-methylpent-2-enoate, identified by its CAS number 2361658-47-9, is a fluorinated compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of alpha,beta-unsaturated esters, characterized by its unique structural features that include a pentafluoroalkyl group and a double bond. The presence of these functional groups imparts distinct chemical properties, making it a valuable candidate for various applications in synthetic chemistry and drug development.

The molecular structure of Ethyl (E)-4,4,5,5,5-pentafluoro-3-methylpent-2-enoate consists of a five-carbon chain with a double bond at the second carbon position and a methyl group at the third carbon. The chain is further modified by the introduction of five fluorine atoms at the fourth carbon, resulting in a highly electronegative and stable molecule. This structural configuration contributes to its reactivity and makes it an interesting subject for studying electronic effects and steric influences in organic chemistry.

In recent years, Ethyl (E)-4,4,5,5,5-pentafluoro-3-methylpent-2-enoate has been explored for its potential applications in pharmaceutical synthesis. The compound's ability to undergo various chemical reactions, such as nucleophilic addition and condensation reactions, makes it a versatile intermediate in the synthesis of more complex molecules. Researchers have leveraged its unique properties to develop novel methodologies for constructing fluorinated heterocycles, which are known to exhibit enhanced biological activity.

One of the most compelling aspects of Ethyl (E)-4,4,5,5,5-pentafluoro-3-methylpent-2-enoate is its role in the development of bioactive compounds. Fluorinated molecules are widely recognized for their improved metabolic stability and binding affinity to biological targets. For instance, studies have demonstrated that incorporating fluorine atoms into drug candidates can lead to increased bioavailability and reduced susceptibility to enzymatic degradation. This has spurred interest in using Ethyl (E)-4,4,5,5,5-pentafluoro-3-methylpent-2-enoate as a building block for designing new therapeutic agents.

Recent advancements in computational chemistry have further highlighted the significance of Ethyl (E)-4,4,5,5,5-pentafluoro-3-methylpent-2-enoate. Molecular modeling studies have revealed that the compound's electronic distribution and steric environment can be fine-tuned to optimize its interactions with biological targets. These insights have guided the design of modified derivatives with enhanced pharmacological properties. For example, researchers have synthesized analogs of Ethyl (E)-4,4,5,5,5-pentafluoro-3-methylpent-2-enoate that exhibit improved selectivity and potency in preclinical models.

The synthesis of Ethyl (E)-4,4， 55， 55， 55-pentafluoro-Ethyl (E)-3-methylpentenonate involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of a pentafluoropropene derivative followed by esterification with ethanol under controlled conditions. Advanced catalytic systems have been employed to enhance yield and purity， demonstrating the compound's compatibility with modern synthetic methodologies。

The growing interest in fluorinated compounds has also led to innovations in their application as chiral auxiliaries and ligands in asymmetric synthesis. Ethyl (E)-4， 44， 55， 55， 55-pentafluoro-Ethyl (E)-3-methylpentenonate has been investigated as a potential chiral building block due to its rigid structure and ability to induce stereoselectivity in reactions。 Such applications are particularly valuable in the pharmaceutical industry， where enantiomerically pure compounds are often required for optimal therapeutic effects。

The environmental impact of Ethyl (E)-44， 55， 55， 55-pentafluoro-Ethyl (E)-3-methylpentenonate is another area of consideration。 While fluorinated compounds offer numerous advantages from a chemical perspective， their persistence in the environment raises concerns about long-term ecological effects。 Researchers are actively exploring sustainable synthetic routes that minimize waste and reduce environmental footprint。 These efforts include developing greener catalysts and optimizing reaction conditions to improve atom economy。

In conclusion， Ethyl (E)-44， 55， 55， 55-pentafluoro-Ethyl (E)-3-methylpentenonate represents a fascinating compound with diverse applications in chemical synthesis and pharmaceutical development。 Its unique structural features make it a valuable tool for studying electronic effects、 steric influences、 and biological interactions。 As research continues to uncover new possibilities for this compound， it is likely to play an increasingly important role in advancing both academic research and industrial applications。